Cas no 1499520-97-6 (2-Oxiranecarboxylic acid, 3-(2,4-dichlorophenyl)-3-methyl-, methyl ester)

• Product Name: 2-Oxiranecarboxylic acid, 3-(2,4-dichlorophenyl)-3-methyl-, methyl ester
• CAS No: 1499520-97-6
• MF: C₁₁H₁₀Cl₂O₃
• MW: 261.101301670074
• CID: 5273890
• Update Time: 2025-08-01

2-Oxiranecarboxylic acid, 3-(2,4-dichlorophenyl)-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylic acid, 3-(2,4-dichlorophenyl)-3-methyl-, methyl ester

• Inchi： 1S/C11H10Cl2O3/c1-11(9(16-11)10(14)15-2)7-4-3-6(12)5-8(7)13/h3-5,9H,1-2H3
• InChI Key： KVDMLLNFJWIQDE-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Cl)C=C2Cl)(C)C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Oxiranecarboxylic acid, 3-(2,4-dichlorophenyl)-3-methyl-, methyl ester

Introduction to 2-Oxiranecarboxylic acid, 3-(2,4-dichlorophenyl)-3-methyl-, methyl ester (CAS No. 1499520-97-6)

2-Oxiranecarboxylic acid, 3-(2,4-dichlorophenyl)-3-methyl-, methyl ester (CAS No. 1499520-97-6) is a specialized organic compound with a unique molecular structure and a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its epoxide functional group and its methyl ester moiety, which contribute to its reactivity and potential utility in various chemical reactions and biological processes.

The molecular formula of 2-Oxiranecarboxylic acid, 3-(2,4-dichlorophenyl)-3-methyl-, methyl ester is C₁₄H₁₄Cl₂O₃, and its molecular weight is approximately 301.16 g/mol. The compound's structure includes a cyclopropane ring with an epoxide group attached to one of the carbon atoms, a methyl ester group on another carbon atom, and a dichlorophenyl substituent. These structural features make it an interesting candidate for various synthetic transformations and biological studies.

In recent years, there has been growing interest in the use of epoxides as intermediates in the synthesis of complex organic molecules. The presence of the epoxide group in 2-Oxiranecarboxylic acid, 3-(2,4-dichlorophenyl)-3-methyl-, methyl ester makes it particularly useful for ring-opening reactions, which can lead to the formation of new functional groups and complex structures. For example, nucleophilic ring-opening reactions can be used to introduce amino or hydroxyl groups, which are essential for the synthesis of pharmaceuticals and other bioactive compounds.

The methyl ester group in this compound also plays a crucial role in its reactivity and solubility properties. Esters are known for their stability under mild conditions but can be hydrolyzed under acidic or basic conditions to form carboxylic acids and alcohols. This property makes 2-Oxiranecarboxylic acid, 3-(2,4-dichlorophenyl)-3-methyl-, methyl ester a valuable intermediate in the synthesis of carboxylic acids and their derivatives, which are important building blocks in organic synthesis.

The dichlorophenyl substituent adds further complexity to the molecule by introducing chlorine atoms, which can influence the compound's electronic properties and reactivity. Chlorine atoms are known to be electron-withdrawing groups, which can affect the reactivity of adjacent functional groups. In the context of 2-Oxiranecarboxylic acid, 3-(2,4-dichlorophenyl)-3-methyl-, methyl ester, this can lead to enhanced electrophilicity at the epoxide carbon atoms, making it more susceptible to nucleophilic attack.

Recent research has explored the potential applications of compounds like 2-Oxiranecarboxylic acid, 3-(2,4-dichlorophenyl)-3-methyl-, methyl ester in drug discovery and development. One area of interest is their use as precursors for the synthesis of novel antifungal agents. Epoxides have been shown to exhibit antifungal activity due to their ability to disrupt cell membranes and inhibit fungal growth. By modifying the structure of 2-Oxiranecarboxylic acid, 3-(2,4-dichlorophenyl)-3-methyl-, methyl ester, researchers aim to develop more potent and selective antifungal compounds with improved pharmacological properties.

In addition to antifungal applications, there is ongoing research into the use of epoxides as prodrugs for targeted drug delivery. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The epoxide group in 2-Oxiranecarboxylic acid, 3-(2,4-dichlorophenyl)-3-methyl-, methyl ester can be designed to undergo specific chemical transformations in vivo, releasing active therapeutic agents at desired sites. This approach has the potential to improve drug efficacy while reducing side effects.

The synthesis of 2-Oxiranecarboxylic acid, 3-(2,4-dichlorophenyl)-3-methyl-, methyl ester typically involves several steps. One common method involves the reaction of a suitable starting material with an appropriate reagent to form the epoxide group. For example, a halohydrin can be treated with a base such as sodium hydroxide to form an epoxide through an intramolecular substitution reaction. The resulting epoxide can then be further modified by introducing the dichlorophenyl substituent and converting it into a methyl ester using standard synthetic techniques.

The physical properties of 2-Oxiranecarboxylic acid, 3-(2,4-dichlorophenyl)-3-methyl-, methyl ester include its melting point (typically around 50-60°C), boiling point (usually above 150°C), and solubility in common organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various laboratory settings and industrial processes.

In conclusion, 2-Oxiranecarboxylic acid, 3-(2,4-dichlorophenyl)-3-methyl-, methyl ester (CAS No. 1499520-97-6) is a versatile compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for developing new materials and therapeutic agents. As research in this area continues to advance, we can expect to see more innovative applications of this compound in various scientific disciplines.